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Compound of Interest

Compound Name: BIIL-260 hydrochloride

Cat. No.: B3182042 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for BIIL-260 hydrochloride could not be

located. The following guidance is based on established best practices for handling potent,

powdered pharmaceutical compounds in a laboratory setting. It is imperative to conduct a

thorough risk assessment for your specific laboratory conditions and consult with your

institution's environmental health and safety department.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling BIIL-260 hydrochloride. Adherence to these

protocols is crucial for ensuring personnel safety and preventing contamination.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary defense against exposure to potent compounds.

The following table summarizes the recommended PPE for handling BIIL-260 hydrochloride.
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PPE Category Recommendation

Hand Protection

Double-gloving with nitrile gloves is

recommended. The outer glove should be

changed immediately upon contamination. For

extended handling, consider wearing thicker,

chemical-resistant gloves.

Eye and Face Protection

ANSI Z87.1-compliant safety glasses with side

shields are the minimum requirement. A face

shield should be worn in addition to safety

glasses when there is a splash hazard.[1]

Respiratory Protection

A NIOSH-approved respirator with a particulate

filter (e.g., N95, P100) is essential when

handling the powder outside of a containment

system.

Body Protection

A disposable, solid-front lab coat with tight-fitting

cuffs is required.[2] For larger quantities or in

case of potential for significant exposure, a

disposable suit may be necessary.

Foot Protection

Closed-toe shoes are mandatory in the

laboratory.[1][2] Disposable shoe covers should

be worn when handling potent compounds and

removed before exiting the designated area.

Experimental Protocols: Safe Handling and Disposal
I. Pre-Handling Preparations:

Designated Area: All handling of BIIL-260 hydrochloride powder should occur in a

designated area, such as a certified chemical fume hood, a glove box, or a powder

containment enclosure.[3]

Gather Materials: Before starting, ensure all necessary equipment and supplies are within

the containment area. This includes appropriate containers, weighing paper, spatulas, and

waste disposal bags.
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Don PPE: Put on all required PPE in the correct order: shoe covers, inner gloves, lab coat,

respirator, safety glasses, face shield (if needed), and outer gloves.

II. Handling Procedures:

Weighing:

Tare the balance with the weighing paper or container.

Carefully transfer the desired amount of BIIL-260 hydrochloride using a clean spatula.

Avoid creating dust. If any powder is spilled, clean it immediately with a damp cloth or a

HEPA-filtered vacuum. Do not use a dry brush.

Solution Preparation:

Add the solvent to the container with the weighed powder slowly to avoid splashing.

Securely cap the container before mixing or vortexing.

Post-Handling:

Wipe down all surfaces and equipment within the containment area with an appropriate

deactivating solution or 70% ethanol.

Carefully doff PPE in the reverse order of donning, ensuring not to touch the outside of

contaminated items with bare skin.

III. Disposal Plan:

Solid Waste: All disposable items contaminated with BIIL-260 hydrochloride, including

weighing paper, gloves, and lab coats, must be placed in a clearly labeled hazardous waste

bag.

Liquid Waste: Unused solutions containing BIIL-260 hydrochloride should be collected in a

designated hazardous waste container. Do not pour down the drain.
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Sharps: Any contaminated sharps, such as needles or razor blades, must be disposed of in a

designated sharps container.

Waste Pickup: Follow your institution's procedures for the pickup and disposal of hazardous

chemical waste.

Workflow for Safe Handling of BIIL-260
Hydrochloride
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Caption: Workflow for the safe handling and disposal of BIIL-260 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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